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Compound of Interest

Compound Name: 1,3-Benzoxazole-5-carbonitrile

Cat. No.: B177939 Get Quote

This document provides essential safety and logistical information for the handling and disposal

of 1,3-Benzoxazole-5-carbonitrile. The guidance herein is synthesized from established

safety protocols for structurally similar compounds and general best practices in chemical

laboratories. It is imperative to treat this compound with care, assuming it possesses hazards

similar to related benzoxazole and nitrile-containing molecules.

Understanding the Hazard Profile
While a specific Safety Data Sheet (SDS) for 1,3-Benzoxazole-5-carbonitrile is not readily

available, analysis of related compounds such as 2-thioxo-2,3-dihydro-1,3-benzoxazole-5-
carbonitrile and the parent compound, benzoxazole, allows for a presumptive hazard

assessment. The primary anticipated hazards include:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

Skin Irritation: Causes skin irritation.[1][3][4][5]

Serious Eye Damage/Irritation: Causes serious eye irritation or damage.[1][3][4][5][6][7]

Respiratory Irritation: May cause respiratory irritation.[1][4][8]

The presence of the nitrile group (–C≡N) also warrants caution, as some nitrile compounds can

release cyanide upon decomposition or metabolism, although this is not a universal property.
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Hazard Summary Table
Hazard Classification Anticipated Severity GHS Pictograms

Acute Toxicity (Oral, Dermal,

Inhalation)
Category 4 (Harmful) GHS07 (Exclamation Mark)

Skin Corrosion/Irritation Category 2 (Irritant) GHS07 (Exclamation Mark)

Serious Eye Damage/Eye

Irritation

Category 1/2A

(Damage/Serious Irritation)

GHS05 (Corrosion), GHS07

(Exclamation Mark)

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

Irritation)
GHS07 (Exclamation Mark)

Personal Protective Equipment (PPE): Your First
Line of Defense
A robust PPE protocol is non-negotiable when handling 1,3-Benzoxazole-5-carbonitrile. The

following provides a detailed breakdown of required PPE, moving from foundational to

specialized protection.

Core PPE Requirements
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PPE Component Specifications Rationale

Hand Protection Nitrile gloves.[9][10][11][12][13]

Nitrile offers superior

resistance to a broad range of

chemicals, including solvents

and potential irritants,

compared to latex or vinyl.[10]

[11] Inspect gloves for any

signs of degradation or

puncture before and during

use.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield is

recommended when handling

larger quantities or if there is a

significant splash risk.

Protects against accidental

splashes and airborne

particles, preventing serious

eye damage.[1]

Body Protection
A fully buttoned laboratory

coat.

Provides a barrier against

spills and contamination of

personal clothing.

Footwear Closed-toe shoes.
Protects feet from spills and

falling objects.

Workflow for Donning and Doffing PPE

Donning PPE

Doffing PPE

Lab Coat Safety Glasses/Goggles Gloves

Gloves (avoid skin contact) Lab Coat Safety Glasses/Goggles
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Caption: Sequential process for donning and doffing PPE.

Operational Plan: Handling and Storage with
Precision
Adherence to a strict operational plan minimizes exposure and ensures the integrity of your

research.

Engineering Controls
Ventilation: Always handle 1,3-Benzoxazole-5-carbonitrile in a certified chemical fume

hood to control airborne concentrations.[1]

Eyewash and Safety Shower: Ensure that an operational eyewash station and safety shower

are readily accessible in the immediate work area.[6]

Step-by-Step Handling Protocol
Preparation:

Designate a specific area within the fume hood for the handling of this compound.

Assemble all necessary equipment and reagents before commencing work.

Ensure a waste container is properly labeled and accessible within the fume hood.

Weighing and Transfer:

If the compound is a solid, handle it as a powder. Avoid creating dust.[1]

Use a spatula to carefully transfer the solid.

For solutions, use appropriate volumetric glassware and a pipette with a bulb or a pipettor.

Never pipette by mouth.

Post-Handling:
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Thoroughly decontaminate the work area with an appropriate solvent (e.g., ethanol or

isopropanol) followed by soap and water.

Wash hands thoroughly with soap and water after removing gloves.[7][8]

Storage Requirements
Store in a cool, dry, and well-ventilated area.[1][8]

Keep the container tightly closed.[1][8]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[1]

Emergency Procedures: A Plan for the Unexpected
Immediate and correct response to an exposure or spill is critical.

Exposure Response
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Exposure Route First Aid Measures

Inhalation

Immediately move the individual to fresh air. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.[1][4][14]

Skin Contact

Immediately remove all contaminated clothing.

[1] Wash the affected area with copious

amounts of soap and water for at least 15

minutes.[1][15] Seek medical attention if

irritation persists.[4]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][6] Remove contact

lenses if present and easy to do.[6] Seek

immediate medical attention.[1][4]

Ingestion

Do NOT induce vomiting.[1] Rinse the mouth

with water.[1][3] If the person is conscious, give

them a small amount of water to drink. Seek

immediate medical attention.[1]

Spill Management Protocol
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Spill Occurs

Evacuate and alert others

Assess the spill size and risk

Small Spill?

Large Spill

No

Contain and clean up with appropriate absorbent material

Yes

Dispose of waste in a labeled, sealed container

Decontaminate the area

Report the incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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